Cas no 941949-66-2 (7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 941949-66-2
• MF: C₁₉H₁₃F₂N₃OS
• MW: 369.38782954216
• CID: 5960894
• PubChem ID: 16906274
• Update Time: 2025-07-15

7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 7-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 5-(3-fluorobenzyl)-7-(4-fluorophenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one
• AKOS024642376
• F2347-0494
• 941949-66-2
• 7-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

• Inchi： 1S/C19H13F2N3OS/c1-11-22-17-18(26-11)16(13-5-7-14(20)8-6-13)23-24(19(17)25)10-12-3-2-4-15(21)9-12/h2-9H,10H2,1H3
• InChI Key： ZIYYJGJZEBEFLG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)N=C(C2=CC=C(F)C=C2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 369.07473954g/mol
• Monoisotopic Mass: 369.07473954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

7-(4-Fluorophenyl)-5-(3-Fluorophenyl)methyl-2-Methyl-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One: A Comprehensive Overview

In the ever-evolving landscape of chemical research, the compound 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one (CAS No. 941949-66-2) has emerged as a fascinating subject of study. This compound, with its intricate structure and potential applications, has garnered significant attention from researchers across various disciplines. In this article, we delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one is characterized by a fused ring system combining a thiazole and pyridazine moiety. The presence of fluorine atoms at specific positions introduces unique electronic and steric properties, making this compound a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

One of the most significant advancements in the study of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-2-methyl derivatives using microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also reduce reaction times, making large-scale production more feasible. The incorporation of fluorine atoms in the aromatic rings has been shown to improve the compound's bioavailability and stability, which are critical factors in pharmaceutical applications.

The pharmacological properties of CAS No. 941949-66-2 have been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Furthermore, its anti-cancer potential has been explored in various cancer cell lines, where it demonstrates selective cytotoxicity against cancer cells while sparing normal cells. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological applications, 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl derivatives have shown promise in materials science. Their unique electronic properties make them suitable candidates for organic electronics and optoelectronic devices. Recent research has focused on their application as semiconducting materials in organic field-effect transistors (OFETs), where they exhibit high carrier mobility and stability under ambient conditions.

The environmental impact of this compound is another area of growing interest. Studies have examined its biodegradability and toxicity profiles to ensure its safe use in both pharmaceutical and industrial applications. Preliminary results indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, CAS No. 941949-66-2, or 7-(4-fluorophenyl)-5-(3-fluorophenyl)methyl, represents a versatile compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic and industrial research. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations.